Methyl 3-amino-6-chloro-2-fluorobenzoate
Overview
Description
“Methyl 3-amino-6-chloro-2-fluorobenzoate” is a chemical compound with the CAS Number: 1782596-20-6 . It has a molecular weight of 203.6 . The IUPAC name for this compound is “this compound” and its InChI Code is 1S/C8H7ClFNO2/c1-13-8(12)6-4(9)2-3-5(11)7(6)10/h2-3H,11H2,1H3 .
Molecular Structure Analysis
The InChI Code for “this compound” is 1S/C8H7ClFNO2/c1-13-8(12)6-4(9)2-3-5(11)7(6)10/h2-3H,11H2,1H3 . This code represents the molecular structure of the compound.Physical and Chemical Properties Analysis
“this compound” is an oil at room temperature .Scientific Research Applications
Synthesis and Chemical Properties
Optimization of Synthesis Methods : Methyl 2-amino-5-fluorobenzoate, a compound similar to Methyl 3-amino-6-chloro-2-fluorobenzoate, was synthesized using 3-fluorobenzoic acid, comparing different synthesis methods to identify an optimal route. This included reactions like nitrification, esterification, and hydronation, achieving high yields and purity, as confirmed by various analytical techniques (Yin Jian-zhong, 2010).
Synthesis of Related Compounds : Synthesis of compounds like 3-Chloro-4-fluorobenzoylthiourea involved reactions with 3-chloro-4-fluorobenzoic acid, showing significant herbicidal activity. This indicates the potential utility of this compound in developing agrochemicals (Liu Chang-chun, 2006).
Biological Applications
Biological Activity and Drug Discovery : The discovery and characterization of novel GPR39 agonists, involving compounds with similar structures to this compound, highlight its potential relevance in drug discovery. These studies focus on understanding the allosteric modulation by zinc and its implications in pharmacology (Seiji Sato et al., 2016).
Diagnostic and Imaging Applications : A study on a fluorogenic chemosensor based on o-aminophenol, which is structurally related to this compound, demonstrated its utility in detecting Al3+ ions and potential application in living cell imaging, indicating potential uses in biochemical diagnostics and imaging (Xingpei Ye et al., 2014).
Material Science and Industrial Applications
- Reactivity Studies : Investigations into the reactivity of related compounds, like methyl 3,4-dihydrobenzoate, provide insights into the preparation of various derivatives. These studies are crucial for understanding the chemical behavior and potential applications of this compound in material science (S. Bowles et al., 1989).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Properties
IUPAC Name |
methyl 3-amino-6-chloro-2-fluorobenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClFNO2/c1-13-8(12)6-4(9)2-3-5(11)7(6)10/h2-3H,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTOYABBZOAPFBS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1F)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClFNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1782596-20-6 | |
Record name | methyl 3-amino-6-chloro-2-fluorobenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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